Cas no 1094619-79-0 (5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile)

• Product Name: 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile
• CAS No: 1094619-79-0
• MF: C₅H₂F₃N₃S
• MW: 193.14968919754
• CID: 4560397
• Update Time: 2025-06-08

5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile
• 5-amino-3-(trifluoromethyl)isothiazole-4-carbonitrile
• 3-(Trifluoromethyl)-5-aminoisothiazole-4-carbonitrile
• 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile

• Inchi： 1S/C5H2F3N3S/c6-5(7,8)3-2(1-9)4(10)12-11-3/h10H2
• InChI Key： AUUOMMFVIIRURD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C(F)(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 90.9

Additional information on 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile

Introduction to 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile (CAS No. 1094619-79-0)

5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile (CAS No. 1094619-79-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile is C₇H₄F₃N₃S, and it has a molecular weight of approximately 217.18 g/mol. The presence of a trifluoromethyl group and a cyano group in its structure imparts unique chemical and biological properties, making it an attractive candidate for various research applications.

In recent years, 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various bacterial strains. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

Beyond its antibacterial properties, 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile has also shown potential as an anticancer agent. Studies have indicated that it can inhibit the growth of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death) in cancer cells.

The unique structural features of 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile, particularly the presence of the amino group and the trifluoromethyl group, contribute to its high reactivity and selectivity. These properties make it an ideal scaffold for the synthesis of more complex molecules with enhanced biological activities. Researchers have used this compound as a starting point to develop derivatives with improved pharmacological profiles, including better solubility, stability, and bioavailability.

In addition to its direct therapeutic applications, 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile has also found use as a tool compound in biochemical assays. Its ability to interact with specific biological targets allows researchers to gain insights into the mechanisms underlying various diseases. For example, it has been used to study the role of specific enzymes in metabolic pathways and to identify potential targets for drug intervention.

The synthesis of 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-trifluoromethylthiophenyl isothiocyanate with cyanamide in the presence of a suitable catalyst. This method yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, 5-Amino-3-(trifluoromethyl)-1,2-thiazole-4-carbonitrile (CAS No. 1094619-79-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.